Cas no 896693-56-4 (5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine
• CAS No: 896693-56-4
• Molecular Formula: C₂₅H₂₂N₂O₃S₂
• Molecular Weight: 462.583783626556
• CID: 6252019
• PubChem ID: 16033745

5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine Properties

Names and Identifiers

• 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine
• HMS1909D13
• [3-amino-4-(benzenesulfonyl)-5-(2,6-dimethylanilino)thiophen-2-yl]-phenylmethanone
• (3-amino-5-((2,6-dimethylphenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(phenyl)methanone
• 896693-56-4
• CHEMBL1513116
• NCGC00138410-01
• K264-0412
• AKOS002074153
• F6548-0193

• InChIKey： OSPFDDQWDKGQTQ-UHFFFAOYSA-N
• Inchi： 1S/C25H22N2O3S2/c1-16-10-9-11-17(2)21(16)27-25-24(32(29,30)19-14-7-4-8-15-19)20(26)23(31-25)22(28)18-12-5-3-6-13-18/h3-15,27H,26H2,1-2H3
• SMILES： S(C1C=CC=CC=1)(C1C(=C(C(C2C=CC=CC=2)=O)SC=1NC1C(C)=CC=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 462.10718492g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 462.10718492g/mol
• Heavy Atom Count: 32
• Complexity: 731
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones